2-Bromo-1-ethyl-1H-benzo[d]imidazole

• IUPAC Name: 2-bromo-1-ethylbenzimidazole
• InChI: InChI=1S/C9H9BrN2/c1-2-12-8-6-4-3-5-7(8)11-9(12)10/h3-6H,2H2,1H3
• InChI Key: UIZPBRIMUWNIMT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1Br
• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol

Description

2-Bromo-1-ethyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C9H9BrN2 and its molecular weight is 225.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask were added 4 g 2-bromo-1H-benzimidazole and 60 ml tetrahydrofuran, and the mixture was cooled to 10 C. To this mixture was added 1.2 g of 60% sodium hydride in mineral oil in small portions, and after stirring at 10 C for ten minutes, 4.7 g of diethyl sulfate were added. The reaction mixture was heated to 40 C for several hours, then cooled to 22 C and quenched with 100 ml water. The product was extracted twice with 50 ml ethyl acetate and following removal of the solvent, the product was purified by silica gel chromatography using a gradient from 100% hexane to 25% ethyl acetate in hexane. An oil was obtained that crystallized on standing which was dried resulting in 4.2 g of a white solid.